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Compound of Interest

Compound Name: Lolamicin

Cat. No.: B15559531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lolamicin is a novel, experimental antibiotic that exhibits selective activity against Gram-

negative bacteria, with a unique mechanism that spares the gut microbiome. It achieves this

selectivity by targeting the Lipoprotein transport (Lol) system, specifically the LolCDE complex,

which is essential for the viability of many Gram-negative pathogens but shows sequence

divergence between pathogenic and commensal bacteria. These application notes provide

detailed protocols for the solubilization of Lolamicin and its preparation for common in vitro

assays, such as Minimum Inhibitory Concentration (MIC) and time-kill kinetics studies.

Chemical Properties and Solubility
Lolamicin is a solid compound with the molecular formula C₂₄H₂₀N₄O and a molecular weight

of 380.4 g/mol . Due to its hydrophobic nature, Lolamicin is sparingly soluble in aqueous

solutions. The recommended solvents for preparing stock solutions are dimethyl sulfoxide

(DMSO) and ethanol.
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Property Value Source

Molecular Formula C₂₄H₂₀N₄O

Molecular Weight 380.4 g/mol

Appearance Solid

Solubility ≥ 10 mg/mL in DMSO

≥ 10 mg/mL in Ethanol

Storage Store as a solid at -20°C

Stability ≥ 4 years at -20°C

Mechanism of Action: Targeting the LolCDE System
Lolamicin exerts its antibacterial effect by inhibiting the LolCDE complex, an ATP-binding

cassette (ABC) transporter located in the inner membrane of Gram-negative bacteria. The

LolCDE system is responsible for the transport of lipoproteins from the inner membrane to the

outer membrane, a process vital for maintaining the integrity of the bacterial cell envelope. By

competitively binding to the LolCDE complex, Lolamicin disrupts this transport, leading to the

mislocalization of lipoproteins, cell envelope stress, and ultimately cell death.
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Lolamicin's Mechanism of Action
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MIC Assay Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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